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Duralloy Surfaces Technical Support Center
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals working with Duralloy
surfaces.

Frequently Asked Questions (FAQs)
Q1: What is Duralloy?

A1: Duralloy can refer to two primary products: a range of durable polyester thermosetting

powder coatings from Dulux and a two-component, 100% solids, multi-purpose polymer

composite from ENECON known as METALCLAD DurAlloy. The powder coatings are often

used on architectural aluminum and various types of steel. The polymer composite is a

machinable, non-sagging paste that cures to a metal-hard material for repairing worn or

damaged rigid surfaces like metal, plastic, and concrete.[1][2][3][4] This guide will primarily

focus on the repair of Duralloy powder-coated surfaces, with a section dedicated to the

polymer composite.

Q2: What are the common causes of damage to Duralloy powder-coated surfaces?

A2: Damage to Duralloy powder-coated surfaces can be caused by a variety of factors,

including mechanical impact (scratches and chips), prolonged exposure to UV light and harsh

weather, and contact with abrasive or aggressive chemicals.[5][6] Atmospheric pollution, dirt,
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grime, and airborne salt deposits can also accumulate over time and degrade the surface if not

regularly cleaned.[7]

Q3: Can Duralloy powder coatings be applied or repaired on-site?

A3: Duralloy powder coatings are factory-applied finishes that require specialized equipment,

including an electrostatic spray gun and a curing oven. Therefore, on-site application is not

possible due to the hot curing cycle required to fuse the coating.[8] However, minor repairs to

damaged areas can often be performed on-site using specific repair kits.

Q4: What is the general maintenance required for Duralloy powder-coated surfaces?

A4: To extend the life of Duralloy powder-coated articles, a simple and regular maintenance

program should be implemented. As a general rule, cleaning should take place every three to

twelve months, depending on the level of environmental pollutants.[7][8] In coastal or industrial

areas, more frequent cleaning (every one to two months) is recommended.[7] The cleaning

process involves carefully removing loose deposits with a wet sponge, using a soft brush and a

dilute solution of a mild, pH-neutral detergent in warm water, and thoroughly rinsing with clean

fresh water.[7][9][10]

Troubleshooting Guide for Damaged Duralloy
Powder-Coated Surfaces
This guide addresses common issues encountered with Duralloy powder-coated surfaces

during their use.
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Issue Potential Cause(s) Recommended Solution(s)

Minor Scratches and Chips
Mechanical impact from sharp

or heavy objects.

For minor damage, powder

coating pens or sprays can be

used for precise application.[5]

For deeper chips, a filler

compound specifically

designed for powder-coated

surfaces may be necessary to

create a smooth finish before

touch-up.[5]

Fading or Color Change

Prolonged exposure to UV

radiation and other

environmental elements.

For lightly faded surfaces, a

non-abrasive polish or wax

formulated for powder-coated

metal can help restore the

original sheen and add a

protective layer.[6] For

significant fading, a complete

recoat may be necessary.[6]

Poor Adhesion (Peeling or

Flaking)

Inadequate surface

preparation before the original

coating, or surface

contamination with oils, rust, or

moisture.[11][12]

This type of damage often

requires professional

intervention. The affected area

will need to be stripped, the

substrate properly cleaned and

pre-treated, and then recoated.

[6]

Pinholes or Craters

Trapped air or moisture

escaping during the curing

process of the original coating,

or surface contamination.[11]

[12][13]

Small pinholes can sometimes

be patched, sanded, and

recoated.[13] However,

extensive pinholing may

indicate a systemic issue with

the original application and

might require a full recoat.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.powdercoatservices.com/blog/powder-coated-surface-repair/
https://www.powdercoatservices.com/blog/powder-coated-surface-repair/
https://www.superiorpowdercoating.com/blog/7-expert-tips-for-restoring-faded-or-damaged-powder-coated-surfaces-in-arcadia-fl
https://www.superiorpowdercoating.com/blog/7-expert-tips-for-restoring-faded-or-damaged-powder-coated-surfaces-in-arcadia-fl
https://www.msmetal.co.uk/powder-coating/problems-and-repairs/common-defects/
https://www.clearpowdercoatingline.com/top-10-powder-coating-problems-and-how-to-fix-them/
https://www.superiorpowdercoating.com/blog/7-expert-tips-for-restoring-faded-or-damaged-powder-coated-surfaces-in-arcadia-fl
https://www.msmetal.co.uk/powder-coating/problems-and-repairs/common-defects/
https://www.clearpowdercoatingline.com/top-10-powder-coating-problems-and-how-to-fix-them/
https://www.keystonekoating.com/blog/we-solve-powder-coating-challenges/
https://www.keystonekoating.com/blog/we-solve-powder-coating-challenges/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046103?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Corrosion Under the Coating

A break in the coating that has

allowed moisture to reach the

metal substrate.

The corroded area must be

completely exposed by

removing the powder coating.

The corrosion needs to be

mechanically or chemically

removed, and the substrate

must be thoroughly cleaned

and pre-treated before

applying a primer and a new

topcoat.[14]

Experimental Protocols for Repair
Protocol 1: Repair of Minor Scratches and Chips

Surface Assessment: Visually inspect the scratch or chip to determine its depth and extent.

Use a magnifying glass for a more detailed examination.[5]

Surface Preparation:

Thoroughly clean the damaged area and its surroundings with a mild detergent and water

to remove any dirt, grease, or other contaminants.[5]

Rinse the area with clean water and allow it to dry completely.

For deeper scratches, lightly sand the edges of the damaged area to create a smooth

transition and a suitable texture for the repair material to adhere to.[5]

Clean the area again with a solvent like isopropyl alcohol or methylated spirits to ensure it

is free of any sanding residue.[5][7][10]

Repair Application:

For very fine scratches, use a powder coating touch-up pen, applying a thin, even layer.

For slightly larger chips, use a powder coating spray, applying several thin coats rather

than one thick coat to avoid runs.
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For deeper chips, first apply a filler compound designed for powder-coated surfaces,

ensuring it is level with the surrounding coating.[5]

Curing:

Allow the repair material to cure according to the manufacturer's instructions. This may

involve air-drying or the use of a heat gun or infrared lamp for localized heating.[5]

Blending and Finishing:

Once cured, lightly sand the repaired area to blend it with the surrounding surface.[5]

Apply a clear topcoat over the repaired area to protect it and enhance its durability.[5]

Protocol 2: Repair of Worn Mechanical Components with METALCLAD DurAlloy (Polymer

Composite)

Surface Preparation:

The surface to be repaired must be clean, dry, and free of all oils, grease, and other

contaminants.

For metallic surfaces, abrasive blasting is the recommended method of surface

preparation to achieve a near-white metal finish.

Mixing:

METALCLAD DurAlloy is a two-component system. Mix the two components thoroughly

until a uniform, streak-free color is achieved.

Application:

Apply the mixed DurAlloy paste to the worn or damaged area using a spatula or trowel.

Ensure the material is pressed firmly into any cracks or holes to eliminate air pockets.

Build up the material to be slightly proud of the final required dimension to allow for

machining.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.powdercoatservices.com/blog/powder-coated-surface-repair/
https://www.powdercoatservices.com/blog/powder-coated-surface-repair/
https://www.powdercoatservices.com/blog/powder-coated-surface-repair/
https://www.powdercoatservices.com/blog/powder-coated-surface-repair/
https://www.benchchem.com/product/b046103?utm_src=pdf-body
https://www.benchchem.com/product/b046103?utm_src=pdf-body
https://www.benchchem.com/product/b046103?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046103?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Curing:

Allow the applied material to cure at room temperature. The curing time will vary

depending on the ambient temperature and the thickness of the application.

Machining and Finishing:

Once fully cured, the repaired area can be machined to the required dimensions. It can be

drilled, tapped, filed, sanded, and polished.[1]
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Caption: Workflow for repairing minor damage on Duralloy powder-coated surfaces.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.enecon.com/product-duralloy
https://www.benchchem.com/product/b046103?utm_src=pdf-body-img
https://www.benchchem.com/product/b046103?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046103?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Damage Detected

Is the damage superficial
(e.g., minor scratch, light fading)?

Perform Minor Repair
(Polish, Touch-up Pen/Spray)

Yes

Is there peeling, flaking,
or underlying corrosion?

No

Monitor Surface

Requires Professional Repair
(Stripping, Pre-treatment, Recoating)

Yes

Use Filler Compound
Followed by Touch-up

No
(Deep Chip/Gouge)

Consult Specialist

Click to download full resolution via product page

Caption: Troubleshooting logic for determining the appropriate repair strategy for Duralloy
surfaces.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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